Cas no 953231-84-0 ((2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}prop-2-enamide)

• Product Name: (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}prop-2-enamide
• CAS No: 953231-84-0
• MF: C₂₁H₁₈N₂O₅
• MW: 378.378025531769
• CID: 6576373
• Update Time: 2025-05-20

(2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}prop-2-enamide
• 2-Propenamide, 3-(1,3-benzodioxol-5-yl)-N-[[5-(4-methoxyphenyl)-3-isoxazolyl]methyl]-

• Inchi： 1S/C21H18N2O5/c1-25-17-6-4-15(5-7-17)19-11-16(23-28-19)12-22-21(24)9-3-14-2-8-18-20(10-14)27-13-26-18/h2-11H,12-13H2,1H3,(H,22,24)
• InChI Key： FFIHWFUNVDCJSK-UHFFFAOYSA-N
• SMILES： C(NCC1C=C(C2=CC=C(OC)C=C2)ON=1)(=O)C=CC1=CC=C2OCOC2=C1

Experimental Properties

• Density: 1.304±0.06 g/cm3(Predicted)
• Boiling Point: 658.3±55.0 °C(Predicted)
• pka: 13.12±0.46(Predicted)

Additional information on (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}prop-2-enamide

Compound CAS No. 953231-84-0: (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}prop-2-enamide

The compound with CAS number 953231-84-0, named (2Z)-3-(2H-1,3-benzodioxol-5-yl)-N-{5-(4-methoxyphenyl)-1,2-oxazol-3-ylmethyl}prop-2-enamide, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a benzodioxole moiety, a methoxyphenyl group, and an oxazole ring system. These structural features contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the importance of benzodioxole derivatives in medicinal chemistry due to their ability to act as scaffolds for bioactive molecules. The presence of the benzodioxole group in this compound suggests potential antioxidant and anti-inflammatory activities, which are currently under investigation. Additionally, the methoxyphenyl substituent is known to enhance the lipophilicity of the molecule, improving its bioavailability when used in drug delivery systems.

The oxazole ring system in this compound plays a crucial role in stabilizing the overall structure through resonance effects. This stabilization not only enhances the molecule's thermal stability but also contributes to its electronic properties. Recent research has demonstrated that oxazole-containing compounds can serve as effective ligands in transition metal-catalyzed reactions, making them valuable in organometallic chemistry.

The propenamide moiety in this compound introduces additional functionality, enabling it to participate in various types of chemical reactions. For instance, the double bond within the propenamide group can undergo addition reactions under specific conditions, providing a versatile platform for further chemical modifications. This flexibility makes the compound an attractive candidate for use in polymer synthesis and material science applications.

From a synthetic perspective, the preparation of this compound involves a multi-step process that combines advanced organic synthesis techniques. The key steps include the formation of the benzodioxole ring through oxidative coupling reactions and the subsequent introduction of the methoxyphenyl group via nucleophilic aromatic substitution. Recent advancements in catalytic methods have significantly improved the yield and purity of these reactions, making large-scale production more feasible.

In terms of applications, this compound has shown promise in several areas. In pharmacology, it has been evaluated as a potential lead compound for anti-cancer drug development due to its ability to inhibit specific kinase enzymes. In agriculture, its analogs have been explored as plant growth regulators and pest control agents. Furthermore, its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices.

Recent studies have also focused on understanding the environmental impact of this compound. Research indicates that it exhibits moderate biodegradability under aerobic conditions, which is an important consideration for its safe disposal and industrial use. However, further investigations are required to fully assess its long-term environmental effects.

In conclusion, CAS No. 953231-84-0 represents a cutting-edge molecule with diverse applications across multiple disciplines. Its complex structure endows it with unique chemical properties that make it a valuable tool in both academic research and industrial settings. As ongoing research continues to uncover new insights into its potential uses, this compound is poised to play an increasingly important role in advancing modern chemistry and materials science.